Cas no 2229267-83-6 (3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one)

3-(3,5-Difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one is a fluorinated organic compound featuring a pyridine core with difluoro substitutions at the 3- and 5-positions, coupled with a trifluoropropanone moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances lipophilicity and metabolic resistance, improving bioavailability in active intermediates. Its electron-withdrawing properties facilitate selective transformations in cross-coupling and nucleophilic substitution reactions. The compound’s well-defined stereoelectronic profile makes it a versatile building block for designing bioactive molecules, particularly in fluorinated drug discovery. High purity and consistent performance ensure reliability in research and industrial applications.
3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one structure
2229267-83-6 structure
Product Name:3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one
CAS No:2229267-83-6
MF:C8H4F5NO
MW:225.115479469299
CID:5899593
PubChem ID:165884486
Update Time:2025-06-09

3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one
    • EN300-1971855
    • 2229267-83-6
    • Inchi: 1S/C8H4F5NO/c9-5-2-14-3-6(10)4(5)1-7(15)8(11,12)13/h2-3H,1H2
    • InChI Key: GCZKOEGEAPYPAQ-UHFFFAOYSA-N
    • SMILES: FC1C=NC=C(C=1CC(C(F)(F)F)=O)F

Computed Properties

  • Exact Mass: 225.02130456g/mol
  • Monoisotopic Mass: 225.02130456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 30Ų

3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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3-(3,5-difluoropyridin-4-yl)-1,1,1-trifluoropropan-2-one Related Literature

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